methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate

• IUPAC Name: methyl 5-[(4-methoxybenzoyl)amino]-2-morpholin-4-ylbenzoate
• InChI: InChI=1S/C20H22N2O5/c1-25-16-6-3-14(4-7-16)19(23)21-15-5-8-18(17(13-15)20(24)26-2)22-9-11-27-12-10-22/h3-8,13H,9-12H2,1-2H3,(H,21,23)
• InChI Key: DSRLIXBANKLGMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CCOCC3)C(=O)OC
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol

Description

Methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate, also known as MMMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMMP is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 414.46 g/mol.

Mechanism of Action

The mechanism of action of methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is essential for cell division and proliferation. methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has been shown to bind to the colchicine-binding site on tubulin, thereby preventing the formation of microtubules and disrupting the normal cell cycle.
Biochemical and Physiological Effects:
methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has been found to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect for cancer treatment. Additionally, methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has been shown to inhibit the growth and proliferation of cancer cells, as well as reduce tumor size in animal models. In terms of its anti-inflammatory and analgesic effects, methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has been found to inhibit the production of inflammatory mediators such as prostaglandins and cytokines, thereby reducing inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate in lab experiments is its potent antitumor activity, which makes it a valuable tool for studying cancer biology and developing new cancer therapies. Additionally, methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate is relatively easy to synthesize and has a high purity, which makes it suitable for use in various assays and experiments. However, one of the limitations of using methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate, including:
1. Further elucidation of the mechanism of action of methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate, particularly with regard to its interaction with tubulin and other cellular targets.
2. Investigation of the potential use of methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate in combination with other anticancer agents to enhance its efficacy and reduce toxicity.
3. Development of novel methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate derivatives with improved solubility and pharmacokinetic properties.
4. Exploration of the potential use of methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate in other fields, such as material science and nanotechnology.
In conclusion, methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate is a promising chemical compound with potential applications in various fields, particularly in the development of new cancer therapies. Further research is needed to fully understand its mechanism of action and explore its potential uses in other areas.

Synthesis Methods

Methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate is synthesized through a multi-step process that involves the reaction of 4-methoxybenzoic acid with thionyl chloride to form 4-methoxybenzoyl chloride. The resulting compound is then reacted with 2-(4-morpholinyl)aniline in the presence of triethylamine to form the intermediate product, which is then treated with methyl iodide to yield methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate.

Scientific Research Applications

Methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, methyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory conditions.